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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the tropylium-catalyzed O-
H insertion reaction of diazoesters with carboxylic acids and alcohols. This metal-free catalytic
method offers an efficient and environmentally benign alternative to traditional transition-metal-
catalyzed O-H functionalization reactions, yielding a-alkoxy and a-acyloxy esters, respectively.

[11[2][3]

Introduction

The tropylium ion, a non-benzenoid aromatic carbocation, has emerged as a potent organic
Lewis acid catalyst.[1][2][4] Its ability to activate diazo compounds facilitates the insertion of the
resulting carbene into O-H bonds under mild conditions.[1][2] This protocol is applicable to a
broad range of diazoalkanes and carboxylic acids, including aromatic, heteroaromatic, and
aliphatic substrates, affording excellent yields.[1][2][5] The reaction is characterized by its
simplicity, short reaction times, and tolerance to various functional groups.[1]

Reaction Principle

The tropylium ion catalyzes the decomposition of a diazoester to form a reactive intermediate.
This intermediate then undergoes an O-H insertion reaction with a carboxylic acid or an
alcohol. Computational studies suggest the reaction proceeds through a unique homoaromatic
intermediate formed between the tropylium ion and the diazoester, which is the lowest energy
pathway.[6][7][8][4]
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Experimental Protocols

General Procedure for Tropylium-Catalyzed O-H
Insertion with Carboxylic Acids

A general experimental protocol is as follows: To a solution of the carboxylic acid (0.6 mmol, 1.2
equiv) in dichloromethane (1.0 mL) is added the diazoester (0.5 mmol, 1.0 equiv) and tropylium
tetrafluoroborate (10 mol%). The resulting mixture is stirred at room temperature. Upon
completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure,
and the residue is purified by column chromatography on silica gel to afford the desired a-

acyloxy ester.[2]

General Procedure for Tropylium-Catalyzed O-H
Insertion with Alcohols

A similar procedure can be adapted for reactions with alcohols. To a solution of the alcohol (0.6
mmol, 1.2 equiv) in dichloromethane (1.0 mL) is added the diazoester (0.5 mmol, 1.0 equiv)
and tropylium tetrafluoroborate (10 mol%). The reaction is stirred at room temperature and
monitored by TLC. After completion, the solvent is evaporated, and the product is purified by
column chromatography.

Data Presentation
Table 1: Tropylium-Catalyzed O-H Insertion of Methyl
Phenyldiazoacetate with Various Carboxylic Acids
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Entry Carboxylic Acid Product Yield (%)
Methyl 2-

1 Benzoic acid (benzoyloxy)-2- 97
phenylacetate
Methyl 2-((4-

4-Methoxybenzoic

2 ” methoxybenzoyl)oxy)- 99
aci
2-phenylacetate
Methyl 2-((4-
3 4-Nitrobenzoic acid nitrobenzoyl)oxy)-2- 95
phenylacetate
4- Methyl 2-phenyl-2-((4-
4 (Trifluoromethyl)benzo  (trifluoromethyl)benzo 91
ic acid yl)oxy)acetate
Methyl 2-((2-
5 2-Naphthoic acid naphthoyl)oxy)-2- 93
phenylacetate
) ) Methyl 2-acetoxy-2-
6 Acetic acid 75
phenylacetate
Methyl 2-phenyl-2-
7 Pivalic acid yiepheny 68

(pivaloyloxy)acetate

Reaction conditions: Carboxylic acid (1.2 equiv), methyl phenyldiazoacetate (1.0 equiv),

tropylium tetrafluoroborate (10 mol%), CH2Clz (0.5 M), room temperature.

Table 2: Substrate Scope of Diazoesters in Tropylium-
Catalyzed O-H Insertion with Benzoic Acid
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Entry Diazoester Product Yield (%)
Methyl 2-
Methyl
1 ) (benzoyloxy)-2- 97
phenyldiazoacetate
phenylacetate
Ethyl 2-
Ethyl
2 ) (benzoyloxy)-2- 96
phenyldiazoacetate
phenylacetate
Methyl 2-
Methyl (4-
) (benzoyloxy)-2-(4-
3 methoxyphenyl)diazoa 98
methoxyphenyl)acetat
cetate
e
Methyl (4- Methyl 2-
4 chlorophenyl)diazoace (benzoyloxy)-2-(4- 94

tate

chlorophenyl)acetate

Reaction conditions: Benzoic acid (1.2 equiv), diazoester (1.0 equiv), tropylium
tetrafluoroborate (10 mol%), CH2Clz (0.5 M), room temperature.

Visualizations
Experimental Workflow

Caption: Experimental workflow for tropylium-catalyzed O-H insertion.

Catalytic Cycle

Caption: Proposed catalytic cycle for O-H insertion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Tropylium-Catalyzed
O-H Insertion with Diazoesters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211497#protocol-for-tropylium-catalyzed-o-h-
insertion-with-diazoesters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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